Cas no 247089-42-5 (3-(4-Nitrobenzyl)oxybenzaldehyde)

• Product Name: 3-(4-Nitrobenzyl)oxybenzaldehyde
• CAS No: 247089-42-5
• MF: C₁₄H₁₁NO₄
• MW: 257.241443872452
• MDL: MFCD00621695
• CID: 1085511
• PubChem ID: 309175
• Update Time: 2025-07-23

3-(4-Nitrobenzyl)oxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-((4-Nitrobenzyl)oxy)benzaldehyde
• 3-[(4-nitrobenzyl)oxy]benzaldehyde(SALTDATA: FREE)
• 3-[(4-nitrophenyl)methoxy]benzaldehyde
• 3-({4-nitrobenzyl}oxy)benzaldehyde
• 3-(4-Nitrobenzyloxy)benzaldehyde
• 3-[(4-nitrobenzyl)oxy]benzaldehyde
• AC1L7EI0
• AG-690
• NSC211352
• Oprea1_238578
• Oprea1_439971
• Benzaldehyde, 3-[(4-nitrophenyl)methoxy]-
• STL293658
• NSC-211352
• ALBB-034881
• SR-01000312083-1
• AG-690/09920043
• DTXSID10309218
• 3-((4-nitrobenzyl)oxy)benzaldehyde, AldrichCPR
• 247089-42-5
• BS-35862
• DB-211949
• SR-01000312083
• MFCD00621695
• CS-0333486
• AKOS000178968
• SCHEMBL14554257
• 3-(4-Nitrobenzyl)oxybenzaldehyde

• MDL： MFCD00621695
• Inchi： 1S/C14H11NO4/c16-9-12-2-1-3-14(8-12)19-10-11-4-6-13(7-5-11)15(17)18/h1-9H,10H2
• InChI Key： GMZGJTDCLVLLQA-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=O)C=1)CC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 257.06900
• Monoisotopic Mass: 257.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.301
• Boiling Point: 450.4°C at 760 mmHg
• Flash Point: 207.2°C
• Refractive Index: 1.634
• PSA: 72.12000
• LogP: 3.50950

3-(4-Nitrobenzyl)oxybenzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 41-43
• Safety Instruction： 26-36/37-39
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3-(4-Nitrobenzyl)oxybenzaldehyde

Professional Introduction to 3-(4-Nitrobenzyl)oxybenzaldehyde (CAS No: 247089-42-5)

3-(4-Nitrobenzyl)oxybenzaldehyde, identified by its Chemical Abstracts Service (CAS) number 247089-42-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a benzaldehyde core substituted with a nitrobenzyl moiety, exhibits unique structural and chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 3-(4-Nitrobenzyl)oxybenzaldehyde consists of a benzaldehyde group (C₆H₅CHO) linked to a nitro-substituted benzyl ether (C₆H₄(NO₂)CH₂O-). The presence of the nitro group at the para position relative to the benzyl ether linkage introduces electron-withdrawing effects, which can influence the reactivity and electronic properties of the molecule. This feature makes it particularly interesting for applications in medicinal chemistry, where fine-tuning of electronic distributions is often crucial for achieving desired biological activities.

In recent years, there has been growing interest in exploring the potential of 3-(4-Nitrobenzyl)oxybenzaldehyde as a building block for synthesizing complex molecules with pharmaceutical relevance. The compound's ability to undergo various chemical transformations, such as nucleophilic addition and condensation reactions, allows for the facile construction of more intricate scaffolds. These transformations are often facilitated by the presence of the aldehyde functionality, which is a versatile handle for further functionalization.

One of the most compelling aspects of 3-(4-Nitrobenzyl)oxybenzaldehyde is its utility in the synthesis of bioactive molecules. For instance, researchers have leveraged this compound to develop novel inhibitors targeting specific enzymatic pathways implicated in diseases such as cancer and inflammation. The nitro group, while traditionally associated with potent pharmacological effects, can also serve as a metabolic label or a probe for understanding biological processes. This dual functionality makes 3-(4-Nitrobenzyl)oxybenzaldehyde a particularly versatile tool in drug discovery.

The synthesis of 3-(4-Nitrobenzyl)oxybenzaldehyde typically involves multi-step organic transformations starting from readily available precursors. A common synthetic route includes the nitration of benzyl alcohol followed by etherification and oxidation steps to introduce the aldehyde functionality. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research applications.

In academic research, 3-(4-Nitrobenzyl)oxybenzaldehyde has been employed in studies aimed at understanding molecular interactions at the atomic level. Computational chemistry approaches, such as density functional theory (DFT), have been used to model the behavior of this compound in various environments. These studies provide insights into how structural modifications can influence biological activity, guiding the design of next-generation pharmacophores.

The pharmaceutical industry has also recognized the potential of 3-(4-Nitrobenzyl)oxybenzaldehyde as a key intermediate in drug development pipelines. Its incorporation into lead compounds has led to several promising candidates that are currently undergoing preclinical evaluation. The ability to modify its structure while maintaining core pharmacological properties offers flexibility in optimizing drug-like characteristics such as solubility, bioavailability, and metabolic stability.

The safety profile of 3-(4-Nitrobenzyl)oxybenzaldehyde is another critical consideration in its application. While not classified as hazardous under standard conditions, proper handling procedures must be followed to ensure safe laboratory practices. Researchers are encouraged to consult safety data sheets (SDS) and adhere to established guidelines when working with this compound.

The future prospects for 3-(4-Nitrobenzyl)oxybenzaldehyde appear promising, with ongoing research exploring its role in emerging therapeutic areas. Innovations in synthetic chemistry continue to expand its utility, opening new avenues for drug discovery and molecular engineering. As our understanding of biological systems evolves, compounds like this are likely to play an increasingly important role in developing innovative treatments for complex diseases.